Benzyl (4-methoxypyridin-2-yl)carbamate
Overview
Description
“Benzyl (4-methoxypyridin-2-yl)carbamate” is a chemical compound with the molecular formula C14H14N2O3 . It has a molecular weight of 258.27 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of “Benzyl (4-methoxypyridin-2-yl)carbamate” consists of a benzyl group attached to a carbamate group, which is further connected to a 4-methoxypyridin-2-yl group . The InChI Code for this compound is 1S/C14H14N2O3/c1-18-12-7-8-15-13 (9-12)16-14 (17)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3, (H,15,16,17) .Physical And Chemical Properties Analysis
“Benzyl (4-methoxypyridin-2-yl)carbamate” is a solid compound that should be stored in a dry environment at 2-8°C . .Scientific Research Applications
Proteomics Research
Benzyl (4-methoxypyridin-2-yl)carbamate is utilized in proteomics research . Proteomics involves the large-scale study of proteins, particularly their structures and functions. This compound can be used for the modification of proteins or peptides to study their interaction with other molecules, stability, and activity.
Chemical Synthesis
In the field of chemical synthesis , this compound serves as a building block for creating more complex molecules . It can be used to introduce the 4-methoxypyridin-2-ylcarbamate moiety into larger molecules, which can be crucial for the development of pharmaceuticals or new materials.
Drug Discovery
During drug discovery processes, Benzyl (4-methoxypyridin-2-yl)carbamate may be employed in the synthesis of small molecule libraries . These libraries are used for high-throughput screening to identify compounds with biological activity that could lead to the development of new drugs.
Material Science
In material science , researchers may explore the use of Benzyl (4-methoxypyridin-2-yl)carbamate in the creation of novel materials . Its incorporation into polymers or coatings could impart unique properties like enhanced durability or specific interactions with light or other chemicals.
Analytical Chemistry
This compound can be used in analytical chemistry as a standard or reagent . It might be involved in the development of new analytical methods for detecting or quantifying other substances, or in the calibration of instruments.
Biological Studies
In biological studies , Benzyl (4-methoxypyridin-2-yl)carbamate could be used to investigate enzyme-substrate interactions or to modify biological molecules . It might help in understanding the function of enzymes or in the study of metabolic pathways.
Safety and Hazards
Future Directions
properties
IUPAC Name |
benzyl N-(4-methoxypyridin-2-yl)carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O3/c1-18-12-7-8-15-13(9-12)16-14(17)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,15,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMYITSZDUHAXLG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=NC=C1)NC(=O)OCC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10674771 |
Source
|
| Record name | Benzyl (4-methoxypyridin-2-yl)carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10674771 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl (4-methoxypyridin-2-yl)carbamate | |
CAS RN |
1073372-17-4 |
Source
|
| Record name | Phenylmethyl N-(4-methoxy-2-pyridinyl)carbamate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1073372-17-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzyl (4-methoxypyridin-2-yl)carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10674771 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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